Cas no 2034304-35-1 (N-1-(1-benzofuran-2-yl)propan-2-yl-2-methoxyacetamide)

• Product Name: N-1-(1-benzofuran-2-yl)propan-2-yl-2-methoxyacetamide
• CAS No: 2034304-35-1
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 6442484
• PubChem ID: 121021306
• Update Time: 2025-06-08

N-1-(1-benzofuran-2-yl)propan-2-yl-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzofuran-2-yl)propan-2-yl-2-methoxyacetamide
• AKOS026703842
• F6556-7434
• N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-methoxyacetamide
• N-(1-(benzofuran-2-yl)propan-2-yl)-2-methoxyacetamide
• 2034304-35-1

• Inchi： 1S/C14H17NO3/c1-10(15-14(16)9-17-2)7-12-8-11-5-3-4-6-13(11)18-12/h3-6,8,10H,7,9H2,1-2H3,(H,15,16)
• InChI Key： ALWZLKQVTDNSDA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1CC(C)NC(COC)=O

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.5Ų

Additional information on N-1-(1-benzofuran-2-yl)propan-2-yl-2-methoxyacetamide

N-1-(1-Benzofuran-2-yl)propan-2-yl-2-methoxyacetamide: An Emerging Compound in Pharmaceutical Research

N-1-(1-Benzofuran-2-yl)propan-2-yl-2-methoxyacetamide (CAS No. 2034304-35-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its complex aromatic and aliphatic moieties, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of N-1-(1-Benzofuran-2-yl)propan-2-yl-2-methoxyacetamide consists of a benzofuran ring linked to a propan-2-yl group, which is further substituted with a 2-methoxyacetamide moiety. This intricate arrangement of functional groups imparts the compound with a range of physicochemical properties that are of interest to researchers in medicinal chemistry and drug discovery.

Recent studies have highlighted the potential of N-1-(1-Benzofuran-2-yl)propan-2-yl-2-methoxyacetamide as a promising lead compound for the development of new therapeutic agents. One notable area of research has focused on its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, preliminary investigations have indicated that N-1-(1-Benzofuran-2-yl)propan-2-yl-2-methoxyacetamide exhibits potent antioxidant activity. This property is particularly relevant given the growing body of evidence linking oxidative stress to various chronic conditions, including cardiovascular diseases and neurodegenerative disorders. The compound's ability to scavenge free radicals and protect cellular components from oxidative damage makes it a valuable candidate for further exploration in these areas.

In addition to its anti-inflammatory and antioxidant properties, N-1-(1-Benzofuran-2-yl)propan-2-yl-2-methoxyacetamide has shown promise in preclinical studies as an antitumor agent. Research has demonstrated that this compound can induce apoptosis in cancer cells through multiple mechanisms, including the modulation of cell cycle progression and the inhibition of angiogenesis. These findings suggest that N-1-(1-Benzofuran-2-yl)propan-2-yl-2-methoxyacetamide could be a potential candidate for the development of novel anticancer therapies.

The pharmacokinetic profile of N-1-(1-Benzofuran-2-yl)propan-2-yl-2-methoxyacetamide has also been investigated to assess its suitability as a drug candidate. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its effectiveness and safety in clinical settings. These characteristics make it an attractive option for further development into a viable pharmaceutical product.

To further validate the therapeutic potential of N-1-(1-Benzofuran-2-y l)propan - 2 - yl - 2 - methoxyacetamide, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials aim to provide comprehensive data on the compound's performance across various disease models and patient populations, paving the way for its potential approval as a new drug.

In conclusion, N - 1 - ( 1 - benzofuran - 2 - yl ) propan - 2 - yl - 2 - methoxyacetamide (CAS No. 2034304 - 35 - 1) represents a promising compound with a diverse range of biological activities. Its anti-inflammatory, antioxidant, and antitumor properties make it a valuable candidate for further research and development in pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.